[2-(3-Chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate

• IUPAC Name: [2-(3-chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C19H20ClNO7/c1-24-14-6-5-12(9-13(14)20)21-17(22)10-28-19(23)11-7-15(25-2)18(27-4)16(8-11)26-3/h5-9H,10H2,1-4H3,(H,21,22)
• InChI Key: RZXFQNJRRDOJEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC(=O)C2=CC(=C(C(=C2)OC)OC)OC)Cl
• Molecular Formula: C19H20ClNO7
• Molecular Weight: 409.8 g/mol
• CAS No.: 386262-50-6

Description

“[2-(3-Chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate” is a chemical compound. It is related to 2-Chloro-3-methoxyaniline, which is a reactant used in the preparation of dual inhibitors of CK2 and Pim kinases with antiproliferative activity against cancer cells.

Chemical Reactions Analysis

2-Chloro-3-methoxyaniline, a related compound, is used as a reactant in the preparation of dual inhibitors of CK2 and Pim kinases. These inhibitors have antiproliferative activity against cancer cells.

Scientific Research Applications

Environmental Fate and Behavior of Related Compounds

Research on Parabens , which are esters of para-hydroxybenzoic acid, provides insights into the environmental fate and behavior of chemically related compounds. These studies are important due to their ubiquitous presence in consumer products and their continuous introduction into aquatic environments. Parabens, similar in functional groups to the compound , have been studied for their biodegradability, presence in surface waters, and the formation of halogenated by-products, shedding light on the environmental impact and behavior of synthetic compounds used in various products (Haman, Dauchy, Rosin, & Munoz, 2015).

Pharmacological Characteristics of Chemically Related Compounds

Vanillic Acid , a derivative of hydroxybenzoic acid, showcases the diversity in application and pharmacological potential of compounds within the same chemical family. It has been highlighted for its antioxidant, anti-inflammatory, and neuroprotective properties, suggesting a broader research interest in the pharmacological effects of benzazoles and their derivatives. These findings could be parallelly significant for investigating the therapeutic potential of "[2-(3-Chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate" (Ingole et al., 2021).

Potential Environmental and Health Applications

The research into Oxidoreductive Enzymes for the treatment of organic pollutants provides an example of how compounds with specific functional groups might be applied in environmental remediation. Enzymatic approaches have been explored for the degradation of recalcitrant compounds, indicating the potential application of chemically active compounds in enhancing the efficiency of pollutant degradation processes (Husain & Husain, 2007).